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Compound of Interest

Compound Name: 1-Chloro-2-methylcyclohexene

Cat. No.: B095601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-methylcyclohexene. Adherence to these procedures is essential for ensuring

laboratory safety and operational integrity.

Hazard Summary
1-Chloro-2-methylcyclohexene is a highly flammable liquid and vapor that can cause skin

irritation and may be fatal if swallowed and enters the airways.[1] Vapors may form an

explosive mixture with air and can accumulate in low-lying areas.[1] It is crucial to handle this

chemical with appropriate personal protective equipment in a well-ventilated area, away from

heat, sparks, and open flames.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Chloro-2-methylcyclohexene to minimize

exposure and ensure personal safety.
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PPE Category Specification

Eye and Face Protection

Safety glasses with side-shields or tightly fitting

safety goggles. A face shield should be worn if

there is a splashing hazard.[3]

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene.[4] Gloves must be inspected before

use and disposed of properly after handling.[5]

Body Protection

A flame-retardant and anti-static lab coat or

coveralls. For larger quantities or increased risk

of splashing, a chemical-resistant apron or suit

is recommended.[6][7]

Respiratory Protection

Work should be conducted in a well-ventilated

area or a chemical fume hood to avoid

inhalation of vapors.[1][5] If ventilation is

inadequate, a NIOSH-certified respirator with

appropriate cartridges for organic vapors should

be used.[3]

Footwear
Closed-toe shoes, preferably chemical-resistant

safety footwear.[8]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[2][3]

Verify that a proper fire extinguisher (e.g., dry chemical, carbon dioxide, or alcohol-resistant

foam) is available.[3][9] Do NOT use a water jet in case of a fire.[1]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[9]

Remove all potential ignition sources, including sparks, open flames, and hot surfaces.[1][2]

Use explosion-proof electrical and ventilating equipment.[1][2]
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Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

Have a chemical spill kit readily available.

2. Handling and Use:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.[1]

Do not inhale vapors or mists.[1]

Use only non-sparking tools.[1][2]

Keep the container tightly closed when not in use.[1] Containers that have been opened

must be carefully resealed and kept upright to prevent leakage.[1]

Wash hands thoroughly after handling and before breaks.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[1][2]

Keep containers tightly closed and store in a locked-up area.[1]

Store away from heat, sparks, open flames, and other ignition sources.[1][2]

4. Disposal:

Dispose of contents and containers to an approved waste disposal plant.[1]

Do not allow the product to enter drains.[1][3]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[9]

Quantitative Data Summary
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Property Value

Molecular Formula C₇H₁₁Cl

Molecular Weight 130.61 g/mol [10]

Boiling Point 110 - 111 °C (230 - 232 °F)[1]

Flash Point 38.4 °C (101.1 °F)[9]

Density 0.844 g/cm³ at 25 °C (77 °F)

Emergency Procedures
In case of skin contact: Immediately take off all contaminated clothing. Rinse skin with plenty

of water and soap.[9] If skin irritation occurs, seek medical advice.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[2] Seek medical attention.

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[9]

If swallowed: Do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1]

Workflow for Safe Handling of 1-Chloro-2-
methylcyclohexene
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1. Preparation

2. Handling & Use

3. Storage & Disposal

4. Emergency Response

Don Appropriate PPE

Prepare Well-Ventilated Work Area (Fume Hood)

Verify Safety Equipment (Eyewash, Shower, Extinguisher)

Remove Ignition Sources & Ground Equipment

Transfer Chemical Using Non-Sparking Tools

Perform Experimental Work

Keep Container Tightly Closed When Not in Use

Collect Waste in Designated, Labeled Container

Spill Personal Exposure Fire

Store in Cool, Dry, Ventilated, Locked Area

Decontaminate Work Area & Used Equipment

Dispose of Waste via Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for handling 1-Chloro-2-methylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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